Cas no 20107-40-8 ((2S)-1,2,3,4-tetrahydronaphthalen-2-ol)

(2S)-1,2,3,4-tetrahydronaphthalen-2-ol structure
20107-40-8 structure
Product Name:(2S)-1,2,3,4-tetrahydronaphthalen-2-ol
CAS No:20107-40-8
MF:C10H12O
MW:148.201683044434
MDL:MFCD30339109
CID:1394760
PubChem ID:7157069
Update Time:2025-11-06

(2S)-1,2,3,4-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 1,2,3,4-tetrahydro-, (2S)-
    • (2S)-1,2,3,4-tetrahydronaphthalen-2-ol
    • (2S)-tetralin-2-ol;1,2,3,4-Tetrahydro-2-naphthol
    • (S)-1,2,3,4-tetrahydronaphthalen-2-ol
    • SCHEMBL2943529
    • (s)-2-tetralol
    • EN300-330124
    • F95583
    • 20107-40-8
    • AKOS037651948
    • A829398
    • MDL： MFCD30339109
    • Inchi： 1S/C10H12O/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10-11H,5-7H2/t10-/m0/s1
    • InChI Key： JWQYZECMEPOAPF-JTQLQIEISA-N
    • SMILES： O[C@@H]1CC2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

(2S)-1,2,3,4-tetrahydronaphthalen-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
CS-2556-5MG
(S)-1,2,3,4-tetrahydronaphthalen-2-ol
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5mg
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Key Organics Ltd
CS-2556-100MG
(S)-1,2,3,4-tetrahydronaphthalen-2-ol
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Key Organics Ltd
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Enamine
EN300-330124-0.05g
(2S)-1,2,3,4-tetrahydronaphthalen-2-ol
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Enamine
EN300-330124-0.1g
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Enamine
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Enamine
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(2S)-1,2,3,4-tetrahydronaphthalen-2-ol
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Enamine
EN300-330124-1.0g
(2S)-1,2,3,4-tetrahydronaphthalen-2-ol
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Enamine
EN300-330124-2.5g
(2S)-1,2,3,4-tetrahydronaphthalen-2-ol
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